3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-5-methylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-3-10(6-13(16)4-9)11-5-12(15(17)18)8-14(7-11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: PQMIKGMKPMKIEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)OC)C(=O)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID90690338
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261936-19-9

Description

3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid, commonly known as CMMBA, is an organic compound with a wide range of applications in the field of biochemistry and pharmacology. CMMBA is a white crystalline solid that is soluble in water and ethanol. It is a member of the benzoic acid family and is widely used in various scientific research fields due to its unique properties.

Scientific Research Applications

CMMBA has numerous applications in scientific research, including in the fields of biochemistry, pharmacology, and biotechnology. In biochemistry, CMMBA is used in studies of enzyme kinetics, protein structure and function, and metabolic pathways. In pharmacology, CMMBA is used in studies of drug metabolism, drug transport, and drug-receptor interactions. In biotechnology, CMMBA is used in studies of gene regulation, gene expression, and gene therapy.

Mechanism of Action

CMMBA is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is involved in the production of prostaglandins, which are hormones that play an important role in inflammation and pain. By inhibiting COX-2, CMMBA reduces the production of prostaglandins and thus reduces inflammation and pain.
Biochemical and Physiological Effects
CMMBA has been shown to have a variety of biochemical and physiological effects. In laboratory studies, CMMBA has been shown to inhibit the growth of cancer cells, reduce inflammation, and reduce pain. In animal studies, CMMBA has been shown to reduce the risk of heart disease, reduce blood pressure, and reduce the risk of stroke. In human studies, CMMBA has been shown to reduce the risk of type 2 diabetes and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMMBA in laboratory experiments is its low cost and availability. CMMBA is easily synthesized from readily available chemicals, and its cost is relatively low. Additionally, CMMBA is relatively stable and can be stored at room temperature for long periods of time. The main limitation of CMMBA is its relatively low solubility in water, which can make it difficult to dissolve in aqueous solutions.

Future Directions

Future research on CMMBA could focus on its potential applications in the fields of drug development and gene therapy. Additionally, further research could focus on the effects of CMMBA on other enzymes and proteins, as well as its potential use as a novel therapeutic agent. Additionally, further research could focus on the effects of CMMBA on other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, further research could focus on the potential of CMMBA as an antioxidant, as well as its potential use in the treatment of inflammation.

Synthesis Methods

CMMBA can be synthesized from the reaction of 3-chloro-5-methylphenol and 5-methoxybenzoic acid. The reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 70°C. The reaction is complete after about two hours, and the product is then isolated and purified by recrystallization.